2-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 2,4-dichlorobenzoate

• IUPAC Name: [2-[(E)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C23H13Cl2NO4/c24-16-10-11-17(18(25)13-16)22(27)29-20-9-5-4-8-15(20)12-19-23(28)30-21(26-19)14-6-2-1-3-7-14/h1-13H/b19-12+
• InChI Key: HKARMLNKJNMKRD-XDHOZWIPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC3=CC=CC=C3OC(=O)C4=C(C=C(C=C4)Cl)Cl)C(=O)O2
• Isomeric SMILES: C1=CC=C(C=C1)C2=N/C(=C/C3=CC=CC=C3OC(=O)C4=C(C=C(C=C4)Cl)Cl)/C(=O)O2
• Molecular Formula: C23H13Cl2NO4
• Molecular Weight: 438.3 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities.

Synthesis Analysis

Oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine. This reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Molecular Structure Analysis

The structure of oxazole is a 5-membered ring with one oxygen atom and one nitrogen atom. The dihedral angles between the central benzene ring and the oxazole rings can vary.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions. For example, complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For oxazole derivatives, these properties can vary widely. For example, oxazole itself is a stable liquid at room temperature.

Future Directions

Oxazole derivatives have been the subject of much research due to their wide range of biological activities. Future research may focus on synthesizing new oxazole derivatives and studying their properties and potential applications.